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Compound of Interest

Compound Name: Tricyclazole-d3

Cat. No.: B12375867

Tricyclazole-d3: A Technical Guide to Safety and
Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Tricyclazole-d3. The information is compiled from various safety data sheets
(SDS) for Tricyclazole, the non-deuterated parent compound, as the safety and handling
protocols are analogous. This document is intended for professionals in research and drug
development who may handle this substance.

Hazard Identification and Classification

Tricyclazole is classified as a hazardous substance. It is toxic if swallowed and may cause
harm if it comes into contact with skin. It is also recognized as causing eye irritation and is
suspected of causing genetic defects. Environmentally, it is toxic to aquatic life with long-lasting
effects.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[1][2]
. H313: May be harmful in
Acute Toxicity, Dermal 5 ) )
contact with skin[1]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]
Serious Eye Damage/Eye S
o 2B H320: Causes eye irritation[1]
Irritation
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects[1]
Hazardous to the Aquatic ) o
] 2 H401: Toxic to aquatic life[1]
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Long-term

with long lasting effects[1]

Signal Word: Danger[1]
Hazard Pictograms:
ralt text

walt text

walt text

Physical and Chemical Properties

The physical and chemical properties of Tricyclazole are important for understanding its
behavior and potential hazards.
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Property

Value

Molecular Formula

CoH7N3sS (Tricyclazole)[3]

Molecular Weight 189.24 g/mol (Tricyclazole)[3]

Appearance Pale orange to white crystalline powder[4][5]
Melting Point 187-188°CJ3][6]

Boiling Point 275°C at 760 mm Hg|3]

Water Solubility

1.6 g/L at 25°CJ3]

Vapor Pressure

0.203 mPa at 25°C[7]

Toxicological Data

Toxicological data provides quantitative measures of the substance's toxicity.

Test Species Route Value
50-300 mg/kg bod
LD50 Rat Oral ) I Y
weight[4]
>2000 mg/kg bod
LD50 Rat Dermal 9 Y
weight[4]
LC50 Rat Inhalation 3.70 mg/L (4 h)[4]
Skin
) o Rabbit - Non-irritant[4]
Corrosion/Irritation
Serious Eye ) o
Rabbit - Mild irritant[4]

Damage/Irritation

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:
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e Avoid all personal contact, including inhalation of dust.[5][7]

e Use in a well-ventilated area or under a local exhaust system.[1][4][7]

e Do not eat, drink, or smoke in areas where the substance is handled.[1][4][6]

e Wash hands and face thoroughly after handling.[1][4]

» Wear appropriate personal protective equipment (PPE).[1][7]

e Avoid formation of dust and aerosols.[6][8]

Storage:

Store in a cool, dry, well-ventilated area in the original container.[4][7]

Keep containers tightly closed.[1][4][8]

Store locked up.[1][4]

Store away from incompatible materials such as oxidizing agents, combustible materials,
and foodstuff containers.[4][7]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Tricyclazole-d3:
o Eye/Face Protection: Safety glasses with side-shields or tightly fitting safety goggles.[4][6][8]

« Skin Protection: A complete suit protecting against chemicals and impervious gloves (e.g.,
butyl rubber, neoprene).[4][6]

¢ Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator with a particle
filter if dust is generated.[1][4][8]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek immediate medical attention.
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« If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[1][4][6]

« If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap and
water.[1][4][7]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[1][4][6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1][4][7]

Accidental Release and Fire-Fighting Measures

Accidental Release:

Clear the area of personnel and move upwind.[7]

Wear full protective clothing and a self-contained breathing apparatus.[1][7]

Avoid generating dust. Use dry clean-up procedures.[7]

Contain the spill to prevent it from entering drains or waterways.[1][6][7]

Collect the spilled material into a suitable container for disposal.[1][6]

Fire-Fighting:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[1][6][7]

o Specific Hazards: May produce toxic fumes of nitrogen oxides, sulfur oxides, and carbon
monoxide if it burns.[1][4]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus.[1][7]
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Experimental Protocols: Acute Oral Toxicity Testing
(General Guideline)

Detailed experimental protocols for Tricyclazole-d3 are not publicly available. However,

standardized guidelines from organizations like the OECD are typically followed. Below is a

generalized methodology for an acute oral toxicity study.

Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.

Test Animals: Typically, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in standard conditions with controlled
temperature, humidity, and light cycle. They have access to standard laboratory diet and
drinking water.

Dose Administration:

o The test substance is administered in a single dose by gavage using a stomach tube or a
suitable intubation cannula.

o Multiple dose levels are used with a set number of animals per dose group. A control
group receives the vehicle only.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body
weight changes for a period of 14 days.

Data Collection:

o Mortality is recorded for each dose group.

o Detailed observations of any signs of toxicity are made.

o Body weights are recorded at the start and end of the observation period.

Pathology: A gross necropsy is performed on all animals at the end of the study.
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Data Analysis: The LD50 is calculated using appropriate statistical methods, such as probit
analysis.

Workflow for Handling a Chemical Spili

The following diagram illustrates a general workflow for responding to a chemical spill, based

on the safety data for Tricyclazole.

nitial Response
Assessthespil | | Evacuate Area Alert Supervisor & | | safety Offcer. Aoproval Ll Don Appropriate PPE Contain Spill
(size, Location. . Hazard ) (i necessary) Safety Officer (Gloves, Goggles, Respirator) se absorbent mat

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Stability and Reactivity

Reactivity: Stable under normal conditions.[4]

Chemical Stability: The product is stable under recommended storage conditions.[9] No
decomposition is expected if used according to specifications.[2]

Conditions to Avoid: Avoid the formation of dust. Keep away from heat and ignition sources.

[4]18]

Incompatible Materials: Avoid contact with strong oxidizing agents, combustible materials,
and strong bases.[4][7]

Hazardous Decomposition Products: Combustion may produce toxic fumes including carbon
oxides, nitrogen oxides, and sulfur oxides.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Tricyclazole-d3 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375867#tricyclazole-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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